Cas no 1173440-93-1 (2-Fluorobenzyl thiocyanate)

• Product Name: 2-Fluorobenzyl thiocyanate
• CAS No: 1173440-93-1
• MF: C₈H₆FNS
• MW: 167.203343868256
• CID: 4683456
• PubChem ID: 39388427
• Update Time: 2024-03-01

2-Fluorobenzyl thiocyanate Chemical and Physical Properties

Names and Identifiers

• 2-Fluorobenzyl thiocyanate
• 1-Fluoro-2-(thiocyanatomethyl)benzene
• [(2-fluorophenyl)methyl]sulfanylcarbonitrile
• {[(2-fluorophenyl)methyl]sulfanyl}carbonitrile

• MDL： MFCD09025692
• Inchi： 1S/C8H6FNS/c9-8-4-2-1-3-7(8)5-11-6-10/h1-4H,5H2
• InChI Key： QAHUZXMXFXUMBB-UHFFFAOYSA-N
• SMILES： S(C#N)CC1C=CC=CC=1F

Computed Properties

• Exact Mass: 167.02049853g/mol
• Monoisotopic Mass: 167.02049853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 49.1

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 257.8±15.0 °C at 760 mmHg
• Flash Point: 109.7±20.4 °C
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

2-Fluorobenzyl thiocyanate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds